2-(4-Cinnamoylphenoxy)acetamide

• CAS No.: 19152-45-5
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.3g/mol
• IUPAC Name: 2-[4-[(E)-3-phenylprop-2-enoyl]phenoxy]acetamide
• InChI: InChI=1S/C17H15NO3/c18-17(20)12-21-15-9-7-14(8-10-15)16(19)11-6-13-4-2-1-3-5-13/h1-11H,12H2,(H2,18,20)/b11-6+
• InChI Key: GWTMMRLRNBKVFU-IZZDOVSWSA-N
• SMILES: C1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)OCC(=O)N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)OCC(=O)N

Description

2-(4-Cinnamoylphenoxy)acetamide is a synthetic acetamide derivative characterized by a phenoxy backbone substituted with a cinnamoyl group (a chalcone-like α,β-unsaturated ketone) at the para position. This structural motif combines the pharmacophoric features of phenoxyacetamides and chalcones, both known for diverse biological activities.

Comparison with Similar Compounds

Table 1: Key Comparative Data of Acetamide Derivatives

Compound Name	Biological Activity	Target/Model System	Key Finding	Reference
Compound 38	Anticancer	HCT-1, MCF-7, PC-3 cells	IC50 < 10 µM
Compound 7d	Cytotoxicity	Caco-2 cells	IC50 = 1.8 µM
Compound 47	Antibacterial	Gram-positive bacteria	MIC = 4–8 µg/mL
Compound 49	Antifungal	Candida albicans	MIC = 8–16 µg/mL
MAO-A Inhibitor (Pyrazoloquinoxaline)	MAO-A Inhibition	Enzymatic assay	IC50 = 0.028 mM
Safinamide	MAO-B Inhibition	PD models	Clinically approved

Structural and Functional Insights

• Phenoxyacetamides vs. Chalcones: Phenoxyacetamides (e.g., compounds in ) prioritize hydrogen bonding and sulfonyl/heterocyclic substituents for target engagement. Chalcones () rely on α,β-unsaturated ketones for redox modulation and enzyme inhibition.
• Synthetic Flexibility: Analogous compounds are synthesized via Claisen-Schmidt condensation (chalcones) or sulfonylation/alkylation of acetamide cores (e.g., Scheme 7 in ), suggesting feasible routes for optimizing 2-(4-Cinnamoylphenoxy)acetamide .